Cas no 2172489-95-9 (5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172489-95-9
• MF: C₁₀H₁₄F₂N₄O₂
• MW: 260.240568637848
• CID: 5927161
• PubChem ID: 165600534
• Update Time: 2025-05-26

5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594152
• 2172489-95-9

• Inchi： 1S/C10H14F2N4O2/c11-10(12,5-17)4-16-8(6-2-1-3-6)7(9(13)18)14-15-16/h6,17H,1-5H2,(H2,13,18)
• InChI Key： OJCOCAWGAYERAQ-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1C(=C(C(N)=O)N=N1)C1CCC1)F

Computed Properties

• Exact Mass: 260.10848203g/mol
• Monoisotopic Mass: 260.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94Ų

Additional information on 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172489-95-9)

The compound 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 2172489-95-9, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a cyclobutyl moiety, combined with a triazole core and a difluoro-hydroxypropyl side chain, endows it with distinct chemical and biological properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those incorporating triazole rings. Triazoles are known for their stability and ability to form hydrogen bonds, which enhances their binding affinity to biological targets. In the case of 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide, the difluoro substitution on the propyl group introduces additional electronic effects that can modulate the compound's reactivity and interactions with biological systems. This feature has been explored in the development of novel antimicrobial agents, where fluorinated compounds often exhibit improved efficacy against resistant strains.

The cyclobutyl group in the molecular structure contributes to steric hindrance, which can be strategically employed to optimize binding interactions with enzymes or receptors. This steric effect is particularly relevant in the design of protease inhibitors, where precise spatial orientation of functional groups is crucial for high-affinity binding. The combination of these structural elements makes 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide a versatile scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

Current research in this area has focused on leveraging computational methods to predict and optimize the biological activity of such compounds. Molecular docking studies have shown that this molecule can interact with various protein targets, including those involved in inflammatory pathways and infectious diseases. The hydroxyl group on the propyl side chain provides an additional site for hydrogen bonding, which can enhance its binding affinity to biological macromolecules. This has led to investigations into its potential as an anti-inflammatory agent and as a lead compound for further derivatization.

The triazole core is particularly interesting from a chemical biology perspective. Triazoles have been widely studied for their role in antifungal and antiviral therapies due to their ability to disrupt essential cellular processes in pathogens. The structural rigidity provided by the cyclobutyl group further stabilizes the triazole ring, making it less susceptible to metabolic degradation. This stability is critical for ensuring prolonged activity in vivo and has implications for drug bioavailability and pharmacokinetics.

Moreover, the difluoro substitution on the propyl group has been shown to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. This property is particularly valuable in drug development, where poor bioavailability often limits therapeutic efficacy. Recent advances in fluorine chemistry have demonstrated that fluorinated compounds can exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. This trend underscores the importance of incorporating fluorine atoms into drug candidates like 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide.

In conclusion, 5-cyclobutyl-1-(2,2-difluoro-3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172489-95-9) represents a promising lead compound with significant potential in medicinal chemistry. Its unique structural features—combining a cyclobutyl moiety with a triazole core and a difluoro-hydroxypropyl side chain—make it an attractive candidate for further exploration in drug discovery. Ongoing research aims to fully elucidate its biological activities and optimize its pharmacological properties for therapeutic applications.